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Compound of Interest

Compound Name: Acetonitrile-d3

Cat. No.: B032919

For researchers, scientists, and professionals in drug development, the safe handling of
specialized chemicals is paramount. This document provides immediate, essential safety and
logistical information for the use of Acetonitrile-d3, a common solvent in laboratory settings,
particularly for NMR spectroscopy.[1] Adherence to these procedures is critical for ensuring
personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Acetonitrile-d3 is a highly flammable liquid and vapor that is harmful if swallowed, in contact
with skin, or inhaled, and causes serious eye irritation.[2][3][4][5][6] Therefore, stringent
adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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Protection Type

Specification

Purpose

Eye/Face Protection

Safety glasses with side-
shields, chemical goggles, or a
face shield.[7][8][9]

To prevent eye contact which
can cause serious irritation.[2]
[41[7]10]

Skin Protection

Chemical-resistant gloves
(tested according to EN 374),
and protective clothing to

prevent skin contact.[3][7][8]

To avoid skin absorption which
can be harmful.[7][8]
Immediately remove and wash
contaminated clothing before
reuse.[2][7][10]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[2][4][11][12] If ventilation is
inadequate, wear an

appropriate respirator.[13]

To prevent inhalation of toxic

vapors.[2]

Hand Protection

Wear suitable protective
gloves.[3][7][8] Inspect gloves
prior to use and use proper

glove removal technique.[9]

To prevent skin contact and

absorption.[7]

Safe Handling and Storage Protocols

Proper handling and storage are crucial to mitigate the risks associated with Acetonitrile-d3.

Operational Procedures:

o Work in a well-ventilated area, preferably under a chemical fume hood.[2][4][11][12]

o Keep the container tightly closed when not in use.[2][4][7]

» Keep away from heat, sparks, open flames, and other ignition sources.[2][3][4][7][11] No

smoking in the handling area.[7][11]

» Use only non-sparking tools and explosion-proof equipment.[2][4][7][8][11]

e Ground and bond containers and receiving equipment to prevent static discharge.[2][4][7]
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» Avoid breathing vapors or mist.[2][7]

e Do not eat, drink, or smoke when using this product.[2][7][8] Wash hands thoroughly after
handling.[2][7]

Storage Requirements:
e Store in a cool, dry, and well-ventilated place.[7][12]
» Keep containers tightly closed.[2][4][7]

o Store away from incompatible materials such as strong oxidizing agents, strong acids,
reducing agents, and bases.[1][11]

o Store in a designated flammables area.[12]
Emergency Procedures
Immediate and appropriate response to emergencies can significantly reduce harm.

First Aid Measures:
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Exposure Route Immediate Action

Immediately rinse with plenty of water for at
least 15 minutes, holding the eyelids open.[3]

Eye Contact [11] Remove contact lenses if present and easy
to do.[6][7][8] Seek medical attention if irritation
persists.[3][11]

Take off immediately all contaminated clothing.
) [2][7] Wash skin with plenty of soap and water.
Skin Contact _ T
[4][8] Seek medical advice if irritation or other

symptoms persist.[3]

Move the person to fresh air and keep them
comfortable for breathing.[6][7][8][11] If not

Inhalation ) ) o S
breathing, give artificial respiration.[7] Call a
poison center or doctor.[2][7]
Rinse mouth with water.[2][3][8] Do NOT induce
Ingestion vomiting.[11] Call a poison control center or

doctor immediately.[7][11]

Spill and Leak Cleanup:

» Evacuate and Ventilate: Imnmediately evacuate the area and ensure adequate ventilation.[7]
[10][11]

» Remove Ignition Sources: Eliminate all potential ignition sources.[7][10][11]

e Containment: Use a non-combustible absorbent material like sand, earth, or vermiculite to
contain the spill.[3][11][13][14] Do not use combustible materials.

o Cleanup: Use non-sparking tools to collect the absorbed material.[11] Place it in a suitable,
closed container for disposal.[8][12]

o Decontamination: Wash the spill area with water.

Disposal Plan
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Acetonitrile-d3 waste is considered hazardous and must be disposed of according to local,
regional, and national regulations.[12][13][15][16]

o Waste Collection: Collect waste in a designated, properly labeled, and tightly sealed
container.[15][16] The label should clearly state "THAZARDOUS WASTE - Acetonitrile”.[15]

o Professional Disposal: Contact a licensed professional waste disposal service for removal
and disposal.[7][10][13] Do not pour down the drain.[2][16]

Quantitative Data Summary

Occupational Exposure Limits for Acetonitrile:

o TWA (Time-Weighted
Organization Notes
Average)

Danger of cutaneous
ACGIH 20 ppm[7][8] absorption; Not classifiable as

a human carcinogen.[7][8]

OSHA 40 ppm (70 mg/m3)[7][8]

Forms cyanide in the body.[7]

NIOSH 20 ppm (34 mg/m3)[7][8] 5]

Workflow for Safe Handling of Acetonitrile-d3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Page loading... [wap.guidechem.com]
. orgchemboulder.com [orgchemboulder.com]
. carlroth.com [carlroth.com]

. sds.chemdox.com [sds.chemdox.com]

1

2

3

4
e 5. echemi.com [echemi.com]

6. fishersci.co.uk [fishersci.co.uk]

7. isotope.com [isotope.com]

8. isotope.com [isotope.com]

9. simmons.chemoventory.com [simmons.chemoventory.com]
e 10. isotope.com [isotope.com]

e 11. Understanding the SDS for Acetonitrile: Safe Handling Practices — KHA Online-SDS
Management [kha.com]

e 12. fishersci.com [fishersci.com]

e 13. criver.com [criver.com]

e 14. enhs.uark.edu [enhs.uark.edu]

e 15. Isuhsc.edu [Isuhsc.edu]

e 16. Acetonitrile: Production, Hazards & Waste Disposal | Study.com [study.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Acetonitrile-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032919#personal-protective-equipment-for-handling-
acetonitrile-d3]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b032919?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/acetonitrile-d3-dic10051.html
https://www.orgchemboulder.com/SDS/Acetonitrile-d3;%202206-26-0.pdf
https://www.carlroth.com/medias/SDB-7911-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzk3NTB8YXBwbGljYXRpb24vcGRmfGFEaGhMMmd6T0M4NU1UYzVOREkyTlRnMk5qVTBMMU5FUWw4M09URXhYMGRDWDBWT0xuQmtaZ3xmNGVkODFiMGQxYTQwZWEyMGVkYzQyYTI3MjJlZTU5ZGYxNzNkZjM4NDU5MDc2ZDVhZDU1MTQ3Mzg4NjNjNDM4
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000020%20SDS-14
https://www.echemi.com/sds/acetonitrile-d3-pid_Seven14649.html
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10565524&lang=EN
https://isotope.com/product/attachment/DLM-53-5/SDS%20-%20DLM-53_V.4.3_US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-21TC-50/SDS%20-%20DLM-21TC_V.5.3_US%20-%20English%20US.pdf
https://simmons.chemoventory.com/msds/2206-26-0_ACETONIT_1085.pdf
https://isotope.com/product/attachment/DLM-21-5/SDS%20-%20DLM-21_V.4.5_US%20-%20English%20US.pdf
https://www.kha.com/understanding-the-sds-for-acetonitrile-safe-handling-practices/
https://www.kha.com/understanding-the-sds-for-acetonitrile-safe-handling-practices/
https://www.fishersci.com/store/msds?partNumber=AC464170075&productDescription=ACETONITRILE-D3+FOR+NMR+7.5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.criver.com/resources/acetonitrile-material-safety-data-sheet-msds
https://enhs.uark.edu/_resources/documents/spill-cleanup-quick-reference.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Aceto.pdf
https://study.com/academy/lesson/acetonitrile-production-hazards-waste-disposal.html
https://www.benchchem.com/product/b032919#personal-protective-equipment-for-handling-acetonitrile-d3
https://www.benchchem.com/product/b032919#personal-protective-equipment-for-handling-acetonitrile-d3
https://www.benchchem.com/product/b032919#personal-protective-equipment-for-handling-acetonitrile-d3
https://www.benchchem.com/product/b032919#personal-protective-equipment-for-handling-acetonitrile-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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